Cas no 444020-71-7 (7-Iodo-7-deaza-D-guanosine)

7-Iodo-7-deaza-D-guanosine structure
7-Iodo-7-deaza-D-guanosine structure
Product Name:7-Iodo-7-deaza-D-guanosine
CAS No:444020-71-7
MF:C11H13IN4O4
MW:392.149794340134
CID:1065751
PubChem ID:16760523
Update Time:2025-04-20

7-Iodo-7-deaza-D-guanosine Chemical and Physical Properties

Names and Identifiers

    • 7-IODO-7-DEAZA-2'-DEOXY-D-GUANOSINE
    • BMK1-F1
    • HMS1792M09
    • NCGC00163302-03
    • BiomolKI_000049
    • 4-Amino-5-iodo-7-(b-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidine;7-Iodotubercidin
    • CCG-100653
    • Z2216889315
    • 4-Amino-5-iodo-7-(beta-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
    • AKOS030242162
    • NCGC00163302-01
    • 2-(4-amino-5-iodo-7-pyrrolo[2,3-d]pyrimidinyl)-5-(hydroxymethyl)oxolane-3,4-diol
    • KBio2_005703
    • CHEBI:93817
    • IDI1_002199
    • KBio3_001013
    • NSC113939
    • 444020-71-7
    • NSC-113939
    • NCGC00096117-01
    • 7-Deaza-7-iodoadenosine
    • Bio2_000924
    • BSPBio_001227
    • KBioGR_000567
    • WHSIXKUPQCKWBY-UHFFFAOYSA-N
    • KBio2_003135
    • BiomolKI2_000055
    • NCGC00163302-04
    • NCGC00163302-02
    • BRD-A18497530-001-04-6
    • Q27165541
    • Bio2_000444
    • 7-Iodo-7-deaza-D-guanosine
    • CHEMBL63388
    • HMS1362M09
    • KBio3_001014
    • NSC 113939
    • BRD-A18497530-001-03-8
    • KBio2_000567
    • SCHEMBL2043545
    • KBioSS_000567
    • HMS1990M09
    • (2S,3S,4R,5S)-2-(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C11H13IN4O4/c12-4-1-16(10-6(4)9(13)14-3-15-10)11-8(19)7(18)5(2-17)20-11/h1,3,5,7-8,11,17-19H,2H2,(H2,13,14,15)/t5-,7+,8?,11-/m1/s1
    • InChI Key: WHSIXKUPQCKWBY-INWNYVOZSA-N
    • SMILES: IC1C2=C(N)N=CN=C2N(C=1)[C@H]1C([C@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 391.99815g/mol
  • Monoisotopic Mass: 391.99815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 127Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd